Cobalt(2+) selenite

• CAS No.: 10026-23-0
• Molecular Formula: CoSeO3; CoO3Se
• Molecular Weight: 185.9 g/mol
• IUPAC Name: cobalt(2+);selenite
• InChI: InChI=1S/Co.H2O3Se/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2
• InChI Key: HNZYCXDYRNOVLJ-UHFFFAOYSA-L
• SMILES: [O-][Se](=O)[O-].[Co+2]
• Pictograms: Acute Toxic; Health Hazard; Environmental Hazard

Description

Cobalt(2+) selenite is an emerging inorganic compound of significant interest in materials science and energy research due to its unique composition featuring a transition metal cation coupled with two distinct anions. Its primary research value lies in its application as a high-performance anode material for sodium-ion batteries (SIBs). When configured in amorphous carbon composite nanofibers, this compound demonstrates a unique conversion reaction mechanism upon cycling, leading to stable sodium-ion storage with excellent cycle life and high-rate capability, making it a promising candidate for next-generation energy storage systems . Beyond batteries, this compound is also being explored for its catalytic properties. Research indicates that selenite-based materials, including those derived from cobalt frameworks, can be utilized as efficient electrocatalysts for the Oxygen Evolution Reaction (OER), a critical process for water-splitting technologies . Furthermore, the related cobalt selenite hydrate shows remarkable potential in photothermal applications, achieving high solar evaporation rates for water purification and desalination, underscoring the versatility of cobalt selenite-based materials . These diverse applications highlight this compound as a multifaceted compound for developing advanced technological solutions in energy and environmental science.

Preparation Methods

Direct Precipitation from Aqueous Solutions

Cobalt(2+) selenite is commonly synthesized via precipitation reactions between cobalt(II) salts and selenite sources. A representative method involves dissolving cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) in deionized water and combining it with sodium selenite (Na₂SeO₃) under acidic conditions. The reaction proceeds as follows:

$$\text{CoCl}$$2 + \text{Na}2\text{SeO}3 \rightarrow \text{CoSeO}3 + 2\text{NaCl}

Key parameters include:

• pH control : Maintaining a pH of 3–4 optimizes selenite ion ($\text{SeO}_3^{2-}$) availability while preventing cobalt hydroxide formation.

• Temperature : Room temperature (25°C) minimizes side reactions.

• Stoichiometry : A 1:1 molar ratio of Co²⁺ to $\text{SeO}_3^{2-}$ ensures product purity.

The precipitate is isolated via vacuum filtration, washed with ethanol and water, and dried at 80°C.

Hydrothermal Synthesis

Hydrothermal methods enhance crystallinity and phase purity. In one approach, cobalt nitrate (Co(NO₃)₂·6H₂O) and sodium selenite are dissolved in a water-ethanol mixture, transferred to a Teflon-lined autoclave, and heated at 160°C for 24 hours. The high-pressure environment facilitates the reaction:

$$\text{Co}^{2+} + \text{SeO}$$3^{2-} \xrightarrow{\Delta} \text{CoSeO}3

Table 1: Hydrothermal Reaction Parameters

Parameter	Optimal Value	Effect of Deviation
Temperature	160°C	<150°C: Incomplete crystallization
Reaction Time	24 h	<18 h: Amorphous phase dominance
Solvent Composition	1:3 (H₂O:EtOH)	Higher EtOH: Smaller particle size

Post-synthesis, the product is centrifuged, washed, and vacuum-dried.

Solid-State Reactions

High-Temperature Calcination

Solid-state synthesis involves heating cobalt oxide (CoO) and selenium dioxide (SeO₂) at elevated temperatures:

$$\text{CoO} + \text{SeO}$$2 \xrightarrow{500^\circ\text{C}} \text{CoSeO}3

Critical factors :

• Heating rate : 5°C/min to prevent explosive selenium sublimation.

• Atmosphere : Inert gas (e.g., N₂) avoids oxidation to Co₃O₄.

Mechanochemical Synthesis

Ball milling cobalt carbonate (CoCO₃) and selenium trioxide (SeO₃) yields nanocrystalline CoSeO₃. This solvent-free method emphasizes sustainability:

$$\text{CoCO}$$3 + \text{SeO}3 \xrightarrow{\text{Milling}} \text{CoSeO}3 + \text{CO}2

Table 2: Milling Parameters and Outcomes

Milling Time (h)	Particle Size (nm)	Crystallinity
6	50–70	Low
12	30–50	Moderate
18	20–30	High

Characterization Techniques

X-ray Diffraction (XRD)

XRD confirms phase purity. CoSeO₃ exhibits characteristic peaks at 2θ = 24.5°, 32.1°, and 44.3°, corresponding to (110), (020), and (130) planes.

Thermogravimetric Analysis (TGA)

TGA reveals decomposition steps:

• 100–200°C : Loss of adsorbed water.

• 300–400°C : $\text{CoSeO}_3 \rightarrow \text{Co}_3\text{O}_4 + \text{SeO}_2$ .

Q & A

Q. How can researchers integrate heterogeneous datasets (e.g., structural, catalytic, thermodynamic) to develop a unified model for this compound?

• Methodological Answer : Employ machine learning (ML) algorithms (e.g., random forests) to identify cross-dataset correlations (e.g., crystal structure vs. catalytic activity). Validate with cross-validation techniques and publish datasets in FAIR-compliant repositories (e.g., Figshare) with detailed metadata .